Cas no 958453-65-1 (4-(2,2-Difluoroethoxy)phenylboronic acid)

• Product Name: 4-(2,2-Difluoroethoxy)phenylboronic acid
• CAS No: 958453-65-1
• MF: C₈H₉BF₂O₃
• MW: 201.963069677353
• MDL: MFCD11111926
• CID: 1001712
• PubChem ID: 45158764
• Update Time: 2025-11-02

4-(2,2-Difluoroethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-Difluoroethoxy)phenylboronic acid
• [4-(2,2-difluoroethoxy)phenyl]boronic acid
• B-[4-(2,2-Difluoroethoxy)phenyl]boronic acid (ACI)
• AKOS017561026
• SCHEMBL15330098
• EN300-4266908
• (4-(2,2-Difluoroethoxy)phenyl)boronic acid
• Z1269214017
• 958453-65-1
• MFCD11111926
• AC8038
• DTXSID50669702
• SY038143
• CS-0458342

• MDL： MFCD11111926
• Inchi： 1S/C8H9BF2O3/c10-8(11)5-14-7-3-1-6(2-4-7)9(12)13/h1-4,8,12-13H,5H2
• InChI Key： ZSNRGSJVRBZBET-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(B(O)O)=CC=1)F

Computed Properties

• Exact Mass: 202.06100
• Monoisotopic Mass: 202.0612806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.01030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2,2-Difluoroethoxy)phenylboronic acid

4-(2,2-Difluoroethoxy)phenylboronic Acid (CAS 958453-65-1): A Versatile Boronic Acid Derivative for Modern Chemical Applications

4-(2,2-Difluoroethoxy)phenylboronic acid (CAS 958453-65-1) is an organoboron compound that has gained significant attention in pharmaceutical research, material science, and organic synthesis. As a boronic acid derivative, it serves as a crucial building block in Suzuki-Miyaura cross-coupling reactions, one of the most widely used methods for carbon-carbon bond formation in medicinal chemistry.

The molecular structure of 4-(2,2-difluoroethoxy)phenylboronic acid features a phenyl ring substituted with both a boronic acid group (-B(OH)₂) and a 2,2-difluoroethoxy moiety. This unique combination of functional groups makes it particularly valuable for creating complex molecular architectures, especially in the development of biologically active compounds and functional materials.

Recent trends in chemical research highlight growing interest in fluorinated boronic acids, with CAS 958453-65-1 being frequently searched in connection with "fluorine in drug design" and "improved Suzuki coupling reagents." The incorporation of fluorine atoms, as seen in the difluoroethoxy group, often enhances metabolic stability and membrane permeability of pharmaceutical compounds—a hot topic in current medicinal chemistry optimization strategies.

In pharmaceutical applications, 4-(2,2-difluoroethoxy)phenylboronic acid serves as a key intermediate for developing targeted therapies. Researchers particularly value its utility in creating protease inhibitors and kinase inhibitors, addressing current demands for more selective cancer treatments. The compound's boronic acid moiety enables reversible covalent binding to biological targets, a mechanism gaining popularity in drug discovery circles.

Material scientists utilize CAS 958453-65-1 for developing advanced organic electronic materials. Its ability to participate in cross-coupling reactions allows for the construction of conjugated systems essential for OLED materials and organic semiconductors—areas experiencing rapid growth due to the push for flexible electronics and sustainable energy solutions.

The synthesis of 4-(2,2-difluoroethoxy)phenylboronic acid typically involves palladium-catalyzed borylation reactions or halogen-metal exchange followed by boronation. Recent methodological improvements have focused on greener synthesis approaches, aligning with the pharmaceutical industry's emphasis on sustainable chemistry practices and reduced environmental impact—a major concern among modern researchers.

Analytical characterization of this compound involves standard techniques including NMR spectroscopy (particularly ¹¹B and ¹⁹F NMR), mass spectrometry, and HPLC purity analysis. The difluoroethoxy group presents distinctive spectroscopic signatures that facilitate compound identification and quality control—an important consideration for researchers troubleshooting synthesis or purification issues.

Storage and handling of 4-(2,2-difluoroethoxy)phenylboronic acid require standard precautions for boronic acids, including protection from moisture and oxidation. While not classified as hazardous under standard conditions, proper laboratory practices should be maintained—a frequently searched topic among new researchers working with organoboron compounds for the first time.

The commercial availability of CAS 958453-65-1 has expanded significantly in recent years, reflecting its growing importance in chemical research. Suppliers often highlight its application in high-throughput screening libraries and fragment-based drug discovery, addressing current industry needs for diverse building blocks in lead compound development.

Future research directions for 4-(2,2-difluoroethoxy)phenylboronic acid derivatives may explore their potential in bioconjugation chemistry and targeted drug delivery systems. The combination of fluorine substitution and boronic acid functionality offers unique opportunities for developing next-generation therapeutic agents—a promising area that continues to attract research funding and commercial interest.

For synthetic chemists, understanding the reactivity patterns of 4-(2,2-difluoroethoxy)phenylboronic acid is essential. The electron-withdrawing nature of the difluoroethoxy group influences the boronic acid's reactivity in cross-coupling reactions, a technical consideration often discussed in forums about optimizing Suzuki reaction conditions for challenging substrates.

In conclusion, 4-(2,2-difluoroethoxy)phenylboronic acid (CAS 958453-65-1) represents a valuable tool in modern chemical research, bridging pharmaceutical development and materials science. Its unique structural features address multiple current research challenges, from drug design to advanced material synthesis, ensuring its continued relevance in evolving scientific landscapes.